molecular formula C16H20N2O3S B2687688 N-(4-Hydroxy-2-methylsulfanylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361816-94-4

N-(4-Hydroxy-2-methylsulfanylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

Cat. No. B2687688
CAS RN: 2361816-94-4
M. Wt: 320.41
InChI Key: OLBZEBUYSKCQEL-UHFFFAOYSA-N
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Description

N-(4-Hydroxy-2-methylsulfanylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases, including hypertension, cancer, and inflammation.

Future Directions

The future research directions for this compound could include further studies to determine its synthesis methods, physical and chemical properties, and potential applications. Given the biological activities of similar compounds, it might also be of interest to investigate its potential as a pharmaceutical agent .

properties

IUPAC Name

N-(4-hydroxy-2-methylsulfanylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N2O3S/c1-3-15(20)18-8-6-11(7-9-18)16(21)17-13-5-4-12(19)10-14(13)22-2/h3-5,10-11,19H,1,6-9H2,2H3,(H,17,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLBZEBUYSKCQEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=C(C=CC(=C1)O)NC(=O)C2CCN(CC2)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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